Cas no 17122-78-0 (4-2-(N-hydroxyimino)acetamidobenzoic Acid)

• Product Name: 4-2-(N-hydroxyimino)acetamidobenzoic Acid
• CAS No: 17122-78-0
• Molecular Formula: C₉H₈N₂O₄
• Molecular Weight: 208.17082
• CID: 234738
• PubChem ID: 6900884

4-2-(N-hydroxyimino)acetamidobenzoic Acid Properties

Names and Identifiers

• (E)-4-(2-(Hydroxyimino)acetamido)benzoic acid
• 4-(2-hydroxyimino-acetylamino)-benzoic acid
• 4-{[(2E)-2-(hydroxyimino)ethanoyl]amino}benzoic acid
• Benzoicacid, 4-[[2-(hydroxyimino)acetyl]amino]-
• 4-{[(2E)-2-(hydroxyimino)acetyl]amino}benzoic acid
• 4-{[(2Z)-2-(hydroxyimino)acetyl]amino}benzoate
• 4-[[(2E)-2-hydroxyiminoacetyl]amino]benzoic acid

• InChIKey： SDTJRMCHWCUSBN-BJMVGYQFSA-N
• Inchi： InChI=1S/C9H8N2O4/c12-8(5-10-15)11-7-3-1-6(2-4-7)9(13)14/h1-5,15H,(H,11,12)(H,13,14)/b10-5+
• SMILES： C1=C(C=CC(=C1)NC(=O)/C=N/O)C(=O)O

Computed Properties

• Exact Mass: 208.04844
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 207.040582
• Heavy Atom Count: 15
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 102

Experimental Properties

• PSA: 98.99
• Refractive Index: 1.607
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.41 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives